1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-1-ethanone oxime
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Description
1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-1-ethanone oxime is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.245. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterisation
The synthesis and chemical characterisation of derivatives of 1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-1-ethanone oxime and related compounds have been a significant focus. For instance, Mabkhot, Al-Majid, and Alamary (2011) discussed the synthesis of new diheteroaryl thienothiophene derivatives, showcasing the potential for creating complex molecules for further scientific applications (Mabkhot, Al-Majid, & Alamary, 2011).
Antimicrobial Screening
Desai et al. (2012) synthesized a series of novel imidazo-[1,2-a]pyridine derivatives and evaluated their antimicrobial screening against various bacteria and fungi, highlighting the potential of these compounds in medicinal chemistry for developing new antimicrobial agents (Desai et al., 2012).
Antituberculosis Activity
Moraski et al. (2011) synthesized 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides and evaluated their anti-tuberculosis activity, finding remarkable potency against multi- and extensive drug-resistant TB strains. This study showcases the potential therapeutic applications of these compounds in tackling drug-resistant tuberculosis (Moraski et al., 2011).
Antifungal Activities
The design and synthesis of 1,2,4-triazole derivatives containing oxime ether and phenoxyl pyridinyl moiety demonstrated moderate to high fungicidal activities against several phytopathogens, suggesting these compounds' utility in developing new fungicides (Bai et al., 2020).
Molecular Docking and Antibacterial Activities
Lynda (2021) explored the synthesis of substituted pyrazoles with potential antibacterial and antioxidant activities. The study included molecular docking analysis to understand the interactions at the molecular level, highlighting the compounds' therapeutic potential (Lynda, 2021).
Properties
IUPAC Name |
(NE)-N-[1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-7-4-5-14-10(6-7)12-8(2)11(14)9(3)13-15/h4-6,15H,1-3H3/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQZQHRIZIKATNW-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)C(=NO)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=NC(=C(N2C=C1)/C(=N/O)/C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.